Cas no 2094363-99-0 (N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide)

• Product Name: N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide
• CAS No: 2094363-99-0
• MF: C₁₁H₈F₅NO
• MW: 265.179340362549
• CID: 6006186
• PubChem ID: 121582263
• Update Time: 2025-11-01

N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide
• Z2285378149
• AKOS033850089
• 2094363-99-0
• N-[[2,5-difluoro-4-(trifluoromethyl)phenyl]methyl]prop-2-enamide
• N-{[2,5-difluoro-4-(trifluoromethyl)phenyl]methyl}prop-2-enamide
• EN300-26575682

• Inchi： 1S/C11H8F5NO/c1-2-10(18)17-5-6-3-9(13)7(4-8(6)12)11(14,15)16/h2-4H,1,5H2,(H,17,18)
• InChI Key： LALDUOGHWCCIOW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(=CC=1CNC(C=C)=O)F

Computed Properties

• Exact Mass: 265.05260469g/mol
• Monoisotopic Mass: 265.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide

Introduction to N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide (CAS No. 2094363-99-0)

N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2094363-99-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide is characterized by the presence of fluorine and trifluoromethyl substituents, which are known to enhance the metabolic stability and binding affinity of drug candidates. The difluoro and trifluoromethyl groups contribute to the compound's lipophilicity and resistance to enzymatic degradation, thereby improving its bioavailability and pharmacological efficacy.

In recent years, there has been a growing interest in the development of fluorinated compounds for their potential therapeutic applications. The incorporation of fluorine atoms into molecular structures has been shown to modulate the pharmacokinetic and pharmacodynamic properties of drugs, leading to improved clinical outcomes. N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide exemplifies this trend, as it combines the benefits of fluorine substitution with a versatile amide functional group.

The compound's amide moiety is particularly noteworthy, as it serves as a key pharmacophore in many bioactive molecules. Amides are known for their ability to form hydrogen bonds, which can enhance the interactions between a drug and its target receptor. This property makes N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the potential of N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide in the development of drugs targeting various diseases. For instance, preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression. The difluoro and trifluoromethyl substituents are believed to play a crucial role in modulating the enzyme's active site, thereby disrupting its function.

The structural features of N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide also make it an attractive candidate for further derivatization. By modifying other parts of the molecule, researchers can fine-tune its biological activity and selectivity. This flexibility is essential for developing drugs with minimal side effects and optimal therapeutic profiles.

In conclusion, N-{2,5-difluoro-4-(trifluoromethyl)phenylmethyl}prop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising biological activities position it as a valuable compound for drug discovery and development. As research in this area continues to progress, it is likely that this molecule will play an increasingly important role in the fight against various diseases.